Cas no 318234-22-9 ((5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)METHYL 4-NITROBENZENECARBOXYLATE)
(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)METHYL 4-NITROBENZENECARBOXYLATE Chemical and Physical Properties
Names and Identifiers
-
- (5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)METHYL 4-NITROBENZENECARBOXYLATE
- (5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl 4-nitrobenzoate
-
- Inchi: 1S/C18H14ClN3O4/c1-21-17(19)15(16(20-21)12-5-3-2-4-6-12)11-26-18(23)13-7-9-14(10-8-13)22(24)25/h2-10H,11H2,1H3
- InChI Key: JDWKSDDIENQTBT-UHFFFAOYSA-N
- SMILES: C(OCC1=C(Cl)N(C)N=C1C1=CC=CC=C1)(=O)C1=CC=C([N+]([O-])=O)C=C1
(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)METHYL 4-NITROBENZENECARBOXYLATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 3K-645S-1MG |
(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl 4-nitrobenzenecarboxylate |
318234-22-9 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | 3K-645S-5MG |
(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl 4-nitrobenzenecarboxylate |
318234-22-9 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | 3K-645S-10MG |
(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl 4-nitrobenzenecarboxylate |
318234-22-9 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | 3K-645S-50MG |
(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl 4-nitrobenzenecarboxylate |
318234-22-9 | >90% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | 3K-645S-100MG |
(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl 4-nitrobenzenecarboxylate |
318234-22-9 | >90% | 100mg |
£146.00 | 2025-02-08 | |
| Ambeed | A908094-1g |
(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl 4-nitrobenzoate |
318234-22-9 | 90% | 1g |
$350.0 | 2024-08-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00880805-1g |
(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl 4-nitrobenzoate |
318234-22-9 | 90% | 1g |
¥2401.0 | 2023-03-29 |
(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)METHYL 4-NITROBENZENECARBOXYLATE Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on (5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)METHYL 4-NITROBENZENECARBOXYLATE
Research Brief on (5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)METHYL 4-NITROBENZENECARBOXYLATE (CAS: 318234-22-9)
The compound (5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)METHYL 4-NITROBENZENECARBOXYLATE (CAS: 318234-22-9) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biological studies. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the significance of pyrazole derivatives in medicinal chemistry, owing to their diverse pharmacological properties. The specific compound under discussion, with its unique structural features, has been investigated for its role as an intermediate in the synthesis of more complex molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity, ensuring its suitability for further biological evaluations.
In vitro studies have demonstrated that (5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)METHYL 4-NITROBENZENECARBOXYLATE exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. However, further optimization of its structure is required to enhance its potency and selectivity.
Additionally, recent research has explored the compound's role in modulating cellular signaling pathways. Preliminary data indicate that it may interact with specific protein targets, although the exact mechanism of action remains to be elucidated. These insights open new avenues for investigating its therapeutic potential in diseases such as cancer and autoimmune disorders.
Despite these promising results, challenges remain in the development of this compound. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to translate these findings into clinically viable therapeutics. Future research directions may include structural modifications to improve these properties and comprehensive in vivo studies to validate its efficacy and safety.
In conclusion, (5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)METHYL 4-NITROBENZENECARBOXYLATE represents a promising candidate for further investigation in the field of drug discovery. Its unique chemical structure and preliminary biological activities warrant continued research to fully explore its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound through the drug development pipeline.
318234-22-9 ((5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)METHYL 4-NITROBENZENECARBOXYLATE) Related Products
- 956764-06-0(methyl 5-chloro-1-methyl-3-phenyl-1H-pyrazole-4-carboxylate)
- 318234-23-0((5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)METHYL 4-FLUOROBENZENECARBOXYLATE)
- 318248-35-0((5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl 4-bromobenzenecarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)